N-(4-methylbenzyl)-2,4,6-triphenylpyridinium tetrafluoroborate

• Molecular Formula: C31H26BF4N
• Molecular Weight: 499.3 g/mol
• IUPAC Name: 1-[(4-methylphenyl)methyl]-2,4,6-triphenylpyridin-1-ium;tetrafluoroborate
• InChI: InChI=1S/C31H26N.BF4/c1-24-17-19-25(20-18-24)23-32-30(27-13-7-3-8-14-27)21-29(26-11-5-2-6-12-26)22-31(32)28-15-9-4-10-16-28;2-1(3,4)5/h2-22H,23H2,1H3;/q+1;-1
• InChI Key: HNQKOULEOITEST-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.CC1=CC=C(C=C1)C[N+]2=C(C=C(C=C2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5

Description

N-(4-methylbenzyl)-2,4,6-triphenylpyridinium tetrafluoroborate is a useful research compound. Its molecular formula is C31H26BF4N and its molecular weight is 499.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,4,6-triphenylpyrylium tetrafluoroborate (2.97 g, 7.5 mmol) in ethanol (15 mL) was treated with 4-methylbenzylamine (1 g, 8.25 mmol). The reaction was stirred overnight at room temperature and diluted with diethyl ether to precipitate the product. The product was recrystallized from ethanol/diethyl ether to give 3.15 g of N-(4-methylbenzyl)-2,4,6-triphenylpyridinium tetrafluoroborate as a tan solid.